![molecular formula C9H15NO2 B2402826 N,N-dimethyl-4-oxocyclohexanecarboxamide CAS No. 1352935-39-7](/img/structure/B2402826.png)
N,N-dimethyl-4-oxocyclohexanecarboxamide
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Description
“N,N-dimethyl-4-oxocyclohexanecarboxamide” is a chemical compound with the molecular formula C9H15NO2 . It has a molecular weight of 169.22 g/mol .
Molecular Structure Analysis
The molecular structure of “N,N-dimethyl-4-oxocyclohexanecarboxamide” consists of a cyclohexane ring with a carbonyl (C=O) and an amide (CONR2) functional group . The InChI string representation of its structure isInChI=1S/C9H15NO2/c1-10(2)9(12)7-3-5-8(11)6-4-7/h7H,3-6H2,1-2H3
. Physical And Chemical Properties Analysis
“N,N-dimethyl-4-oxocyclohexanecarboxamide” has a molecular weight of 169.22 g/mol . It has a computed XLogP3-AA value of -0.1, indicating its relative hydrophilicity . It has 0 hydrogen bond donors and 2 hydrogen bond acceptors . The compound has a rotatable bond count of 1 . Its exact mass and monoisotopic mass are both 169.110278721 g/mol . The topological polar surface area is 37.4 Ų . The compound has a heavy atom count of 12 .Scientific Research Applications
- Researchers have explored the photophysical properties of N,N-dimethyl-4-oxocyclohexanecarboxamide using transient absorption spectroscopy . This technique allows them to study the compound’s excited-state dynamics, including its cis-trans isomerization behavior. By analyzing transient absorption spectra, they gain insights into the activation energy, enthalpy, entropy, and Gibbs free energy associated with the cis-trans isomerization process.
- In educational settings, N,N-dimethyl-4-oxocyclohexanecarboxamide has been used as a teaching tool for physical chemistry experiments. Students participate in transient absorption experiments, investigating the kinetics of the compound’s cis-trans isomerization. They modify a standard flash photolysis spectrometer by adding a temperature-controlled sample holder (which can be 3D-printed) to study the compound’s behavior .
- N,N-Dimethyl-4-aminophenylboronic acid (DMAPB), a related compound, exhibits pH-dependent dual fluorescence. The dual emission arises from locally excited (LE) and twisted intramolecular charge transfer (TICT) states. Complexation with cyclodextrins (α-CD) affects the fluorescence behavior, enhancing LE fluorescence while decreasing TICT fluorescence .
- Recent advances in organic synthesis have utilized N,N-dimethyl enaminones, a class of compounds related to N,N-dimethyl-4-oxocyclohexanecarboxamide. These enaminones have been employed in direct C(sp²)–H α-functionalization reactions, including the synthesis of α-sulfenylated and α-thiocyanated derivatives .
Photophysics and Spectroscopy
Chemical Education and Laboratory Demonstrations
Dual Fluorescence Studies
Organic Synthesis
properties
IUPAC Name |
N,N-dimethyl-4-oxocyclohexane-1-carboxamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H15NO2/c1-10(2)9(12)7-3-5-8(11)6-4-7/h7H,3-6H2,1-2H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NKLKQSVCRVETKC-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C(=O)C1CCC(=O)CC1 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H15NO2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
169.22 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1352935-39-7 |
Source
|
Record name | N,N-dimethyl-4-oxocyclohexane-1-carboxamide | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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